![molecular formula C15H11Br2N B6175801 1-[(2,5-dibromophenyl)methyl]-1H-indole CAS No. 2551117-62-3](/img/no-structure.png)
1-[(2,5-dibromophenyl)methyl]-1H-indole
Overview
Description
1-(2,5-Dibromophenyl)methyl-1H-indole (or DBMI) is a synthetic indole derivative with a wide range of applications in scientific research. It is a valuable compound for studying the mechanism of action of drugs, their biochemical and physiological effects, and their potential uses in laboratory experiments.
Scientific Research Applications
DBMI has a wide range of applications in scientific research. It has been used as a model compound for studying the mechanism of action of drugs, such as anti-cancer agents and anti-inflammatory agents. It has also been used to study the biochemical and physiological effects of drugs, such as their effects on the cardiovascular system, the nervous system, and the immune system. In addition, DBMI has been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as their metabolism and toxicity.
Mechanism of Action
The mechanism of action of DBMI is not fully understood. It is believed to act as an agonist at certain G-protein coupled receptors (GPCRs), which are involved in a variety of physiological processes. It has also been suggested that DBMI may act as an antagonist at certain GPCRs, although this has yet to be confirmed. In addition, DBMI has been shown to interact with certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs.
Biochemical and Physiological Effects
DBMI has been shown to have a variety of biochemical and physiological effects. It has been shown to have an anti-inflammatory effect, which may be due to its interaction with certain GPCRs. In addition, DBMI has been shown to have an effect on the cardiovascular system, the nervous system, and the immune system. It has also been shown to have an effect on the metabolism of drugs, as well as their pharmacokinetics and pharmacodynamics.
Advantages and Limitations for Lab Experiments
The use of DBMI in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound and is not easily degraded by light or heat. In addition, it is a relatively non-toxic compound and does not pose a significant health risk. However, the use of DBMI in laboratory experiments has some limitations. It is not as effective as some other compounds for studying the mechanism of action of drugs and their biochemical and physiological effects. In addition, it is not as effective as some other compounds for studying the metabolism and toxicity of drugs.
Future Directions
There are a number of potential future directions for the use of DBMI in scientific research. One potential direction is to develop new methods for synthesizing DBMI, which could increase its availability and reduce its cost. Another potential direction is to investigate the effects of DBMI on other physiological processes, such as the endocrine system and the immune system. In addition, further research could be conducted on the mechanism of action of DBMI, as well as its effects on the metabolism and toxicity of drugs. Finally, future research could focus on developing new uses for DBMI in laboratory experiments, such as studying the effects of drugs on cells and tissues.
Synthesis Methods
DBMI can be synthesized through a variety of methods. One method involves reacting a phenyl bromide with 2,5-dibromo-1-indanone in the presence of a base, such as potassium carbonate. The reaction is carried out in an organic solvent, such as dichloromethane, at a temperature of 60-70°C. The reaction yields a mixture of DBMI and 2,5-dibromo-1-indanone, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2,5-dibromophenyl)methyl]-1H-indole involves the reaction of 2,5-dibromobenzyl chloride with indole in the presence of a base to form the desired product.", "Starting Materials": [ "2,5-dibromobenzyl chloride", "Indole", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2,5-dibromobenzyl chloride to a solution of indole in an appropriate solvent (e.g. DMF, DMSO)", "Add a base (e.g. potassium carbonate) to the reaction mixture to facilitate the reaction", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool and then extract the product with an appropriate solvent (e.g. ethyl acetate)", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2551117-62-3 |
Product Name |
1-[(2,5-dibromophenyl)methyl]-1H-indole |
Molecular Formula |
C15H11Br2N |
Molecular Weight |
365.1 |
Purity |
95 |
Origin of Product |
United States |
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